![molecular formula C19H20ClN3OS B2366257 2-(2-chlorophenyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide CAS No. 2097934-34-2](/img/structure/B2366257.png)
2-(2-chlorophenyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide
Description
2-(2-chlorophenyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide is a useful research compound. Its molecular formula is C19H20ClN3OS and its molecular weight is 373.9. The purity is usually 95%.
BenchChem offers high-quality 2-(2-chlorophenyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-chlorophenyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chloroacetamide Derivatives in Agriculture
Herbicide Activity : Chloroacetamides, including alachlor and metazachlor, are used as selective pre-emergent or early post-emergent herbicides to control annual grasses and broad-leaved weeds in various crops. These compounds inhibit fatty acid synthesis in target plants, affecting their growth and survival (Weisshaar & Böger, 1989).
Pyrazole-Based Compounds in Medicinal Chemistry
Antipsychotic Potential : Pyrazole-acetamide derivatives have shown promise as potential antipsychotic agents. A specific compound, 2-(diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, demonstrated an antipsychotic-like profile in behavioral animal tests without interacting with dopamine receptors, a unique characteristic compared to clinically available antipsychotic drugs (Wise et al., 1987).
Coordination Complexes and Antioxidant Activity
Coordination Chemistry and Antioxidant Properties : Novel coordination complexes constructed from pyrazole-acetamide derivatives, specifically involving Co(II) and Cu(II), have been synthesized and characterized. These complexes, through various hydrogen bonding interactions, exhibit significant in vitro antioxidant activity, showcasing their potential in chemical research aimed at developing novel antioxidants (Chkirate et al., 2019).
Nonlinear Optical Properties
Photonic Applications : Studies on acetamides containing chlorophenyl and pyrazinyl groups have revealed their potential for applications in photonics, including optical switches and modulators. These compounds have been identified as good candidates for photonic devices due to their favorable nonlinear optical properties (Castro et al., 2017).
properties
IUPAC Name |
2-(2-chlorophenyl)-N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3OS/c1-13-9-14(2)23(22-13)18(16-7-8-25-12-16)11-21-19(24)10-15-5-3-4-6-17(15)20/h3-9,12,18H,10-11H2,1-2H3,(H,21,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIQPDVFAKYJKJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C(CNC(=O)CC2=CC=CC=C2Cl)C3=CSC=C3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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